Cas no 207727-36-4 (D-Glucose,6-(dihydrogen phosphate), dipotassium salt, trihydrate (9CI))

D-Glucose,6-(dihydrogen phosphate), dipotassium salt, trihydrate (9CI) Properties

Names and Identifiers

• D-Glucose,6-(dihydrogen phosphate), dipotassium salt, trihydrate (9CI)
• D-GLUCOSE 6-PHOSPHATE, DIPOTASSIUM SALT TRIHYDRATE
• a-D-Glucose-6-phosphate dipotassium salt hydrate
• a-D-Glucose-6-phosphatedipotassiumsalttrihydrate
• D-Glucose 6-phosphate Dipotassium Salt Trihydrate
• AC8158
• Potassium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate trihydrate
• D-Glucose-6-phosphatedipotassiumsalttrihydrate
• 207727-36-4
• D-Glucose-6-phosphate dipotassium salt trihydrate
• +Expand

• MDL： MFCD04972074
• InChIKey： YBBMJPSZNCLKQL-ZQNYHYCUSA-L
• Inchi： InChI=1S/C6H13O9P.2K.3H2O/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;;;;;/h1,3-6,8-11H,2H2,(H2,12,13,14);;;3*1H2/q;2*+1;;;/p-2/t3-,4+,5+,6+;;;;;/m0...../s1
• SMILES： O.O.O.[K+].[K+].O=C[C@@H]([C@H]([C@@H]([C@@H](COP([O-])(=O)[O-])O)O)O)O

Computed Properties

• Exact Mass: 389.97300
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 6
• Monoisotopic Mass: 389.9731759g/mol
• Heavy Atom Count: 21
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 6
• Topological Polar Surface Area: 173Ų

Experimental Properties

• LogP: -2.57830
• PSA: 207.91000
• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: Not available